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Compound of Interest

Compound Name: Peanut procyanidin A

Cat. No.: B15572635

For: Researchers, Scientists, and Drug Development Professionals

Subject: A comprehensive overview of the physicochemical properties, biological activities,
molecular mechanisms, and relevant experimental methodologies for A-type procyanidins
sourced from peanuts.

Executive Summary

Procyanidins are a class of flavonoids, specifically condensed tannins, formed from catechin
and epicatechin monomer units.[1][2] A-type procyanidins, distinguished by an additional ether
linkage alongside the characteristic C-C bond between flavan-3-ol units, are notably abundant
in peanut skins.[3][4][5] This document provides a detailed examination of Peanut Procyanidin
A, focusing primarily on Procyanidin A1 and Procyanidin A2. It consolidates current research
on their chemical and physical characteristics, significant biological activities—including
antioxidant, anti-inflammatory, and anti-aging effects—and the underlying molecular signaling
pathways. Furthermore, this guide outlines detailed experimental protocols for extraction,
purification, and analysis, serving as a critical resource for researchers in pharmacology and
drug development.

Physicochemical Properties

Peanut skins are a primary source of A-type procyanidins, which are oligomeric compounds.
The fundamental A-type structures are dimers, such as Procyanidin A1 and Procyanidin A2.
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These compounds are polyphenolic and share the same molecular formula and weight but
differ in their stereochemistry.

Property Value Source

Procyanidin A1 / Procyanidin
Compound Name

A2
Molecular Formula C30H24012
Molecular Weight 576.5 g/mol
Flavonoid, Proanthocyanidin
Class
(A-type)
Appearance Brownish powder

) Peanut Skins (Arachis
Primary Source
hypogaea)

Composed of two epicatechin

units linked by a C4 - C8 bond
and an additional C2 -0 - C7

ether bond.

Key Structural Feature

Biological Activities and Therapeutic Potential

Procyanidin A exhibits a wide spectrum of biological activities, making it a compound of
significant interest for therapeutic applications. These activities are rooted in its potent
antioxidant and cell-signaling modulation capabilities.

Antioxidant Activity

Procyanidins are powerful scavengers of free radicals, with antioxidant capacities reported to
be significantly higher than those of Vitamin C and Vitamin E. This activity is crucial for
protecting cells against oxidative stress, a key factor in numerous degenerative diseases.
Peanut skin procyanidins, in particular, have demonstrated potent free radical scavenging
capabilities. They can effectively neutralize reactive oxygen species (ROS) and reactive
nitrogen species (RNS), thereby preventing oxidative damage to vital macromolecules like
DNA, lipids, and proteins.
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Anti-Inflammatory Effects

Procyanidin A2 has been shown to exert significant anti-inflammatory effects by suppressing
the production of key inflammatory mediators in lipopolysaccharide (LPS)-stimulated
RAW264.7 macrophage cells. This includes the inhibition of pro-inflammatory cytokines like
tumor necrosis factor-a (TNF-a) and interleukin-6 (IL-6), as well as prostaglandin E2 (PGE2),
nitric oxide (NO), and reactive oxygen species (ROS). The underlying mechanism involves the
modulation of critical inflammatory signaling pathways.

Anti-Aging and Senescence Attenuation

Research has identified Procyanidin Al isolated from peanut skin as a potent anti-aging agent.
Studies show it can prolong the replicative lifespan of yeast and attenuate cellular senescence
in mammalian cells. The mechanisms behind these effects are linked to its ability to mitigate
oxidative stress and induce autophagy, a cellular process for degrading and recycling damaged
components.

Anti-Cancer Properties

The polyphenolic compounds in peanut skin, particularly A-type procyanidins, have
demonstrated antiproliferative activity against cancer cells. Studies have shown that peanut
skin extract can reduce the viability of Jurkat leukemia cells, with A-type procyanidins being
identified as key bioactive molecules interacting with the cancer cells. Procyanidins, in general,
have been noted for their anticancer properties across various cancer types.
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Molecular Mechanisms and Signhaling Pathways

Procyanidin A modulates several key intracellular signaling pathways to exert its biological
effects. Understanding these mechanisms is crucial for its development as a therapeutic agent.

NF-kB and MAPK Signaling Pathways (Anti-
inflammatory)

Procyanidin A2 inhibits inflammation by targeting the NF-kB and MAPK signaling cascades. In
LPS-stimulated macrophages, it decreases the phosphorylation of key proteins in the NF-kB
pathway (IKKa/§3, IkBa, p65) and the MAPK pathway (p38, JNK, ERK), preventing the
translocation of NF-kB into the nucleus and subsequent transcription of pro-inflammatory

genes.
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Raw Peanut Skins

Ultrasonic-Assisted Extraction
(e.g., 60% Ethanol)

:
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(Rotary Evaporation)

:
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:

Macroporous Resin Column
(e.g., XAD-7HP)

Load

Wash with H20
(Remove sugars, polar impurities)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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